N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide

• IUPAC Name: N-[(E)-(4-tert-butylphenyl)methylideneamino]-2-hydroxybenzamide
• InChI: InChI=1S/C18H20N2O2/c1-18(2,3)14-10-8-13(9-11-14)12-19-20-17(22)15-6-4-5-7-16(15)21/h4-12,21H,1-3H3,(H,20,22)/b19-12+
• InChI Key: WTSWTEMDAKDKKU-XDHOZWIPSA-N
• Canonical SMILES: CC(C)(C)C1=CC=C(C=C1)C=NNC(=O)C2=CC=CC=C2O
• Isomeric SMILES: CC(C)(C)C1=CC=C(C=C1)/C=N/NC(=O)C2=CC=CC=C2O
• Molecular Formula: C18H20N2O2
• Molecular Weight: 296.4 g/mol

Description

N-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide, also known as BBH, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. BBH is a hydrazone derivative that has been synthesized and studied for its unique properties. In

Mechanism of Action

The mechanism of action of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide is not fully understood, but it is believed to involve the inhibition of certain enzymes and proteins. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has been shown to inhibit the activity of matrix metalloproteinases, which are involved in the degradation of extracellular matrix proteins. This inhibition can lead to the prevention of cancer cell invasion and metastasis. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has also been shown to inhibit the activity of cyclooxygenase-2, which is involved in the production of inflammatory mediators. This inhibition can lead to the reduction of inflammation and pain.
Biochemical and Physiological Effects:
N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has been shown to exhibit various biochemical and physiological effects. In vitro studies have shown that N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide can induce apoptosis, or programmed cell death, in cancer cells. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has also been shown to inhibit the proliferation and migration of cancer cells. In animal studies, N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has been shown to exhibit anti-inflammatory and analgesic effects. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has also been shown to exhibit antimicrobial activity against various bacteria and fungi.

Advantages and Limitations for Lab Experiments

N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has several advantages for lab experiments, including its high purity, stability, and solubility in various solvents. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide is also relatively easy to synthesize and purify. However, N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has some limitations, including its potential toxicity and limited availability. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide should be handled with caution, and its toxicity should be evaluated before use in biological experiments. The limited availability of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide may also limit its use in some experiments.

Future Directions

There are several future directions for the study of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide. One potential direction is the development of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide-based drugs for the treatment of cancer and inflammation. Further studies are needed to fully understand the mechanism of action of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide and its potential as a drug candidate. Another potential direction is the synthesis of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide-based metal complexes for the development of new materials with unique properties. Additionally, further studies are needed to explore the potential applications of N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide in analytical chemistry, such as the detection of metal ions in environmental samples.

Scientific Research Applications

N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has been extensively studied for its potential applications in various fields, including medicinal chemistry, material science, and analytical chemistry. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has been shown to exhibit anti-cancer, anti-inflammatory, and anti-microbial properties, making it a promising candidate for drug development. N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has also been used as a ligand for the synthesis of metal complexes, which have been studied for their catalytic and magnetic properties. In analytical chemistry, N'-(4-tert-butylbenzylidene)-2-hydroxybenzohydrazide has been used as a reagent for the detection of various metal ions.